Cas no 101861-36-3 (6(5H)-Pteridinone,7,8-dihydro-7-hydroxy-5-methyl-)
101861-36-3 structure
Product Name:6(5H)-Pteridinone,7,8-dihydro-7-hydroxy-5-methyl-
CAS No:101861-36-3
MF:C7H8N4O2
MW:180.16402053833
CID:124771
PubChem ID:264342
Update Time:2025-04-18
6(5H)-Pteridinone,7,8-dihydro-7-hydroxy-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 6(5H)-Pteridinone,7,8-dihydro-7-hydroxy-5-methyl-
- 6(5H)-Pteridinone,7,8-dihydro-7-hydroxy-5-methyl-(6CI)
- 7-hydroxy-5-methyl-7,8-dihydropteridin-6-one
- TRANS-4-(TRANS-4'-BUTYLCYCLOHEXYL)CYCLOHEXANECARBOXYLIC ACID
- 7-Hydroxy-5-methyl-7,8-dihydro-6(5H)-pteridinone
- AC1L6BOH
- ACMC-20m4vb
- AG-D-09508
- CTK4A0337
- NSC99402
- NSC-99402
- 7-HYDROXY-5-METHYL-7,8-DIHYDROPTERIDIN-6(5H)-ONE
- DTXSID10295046
- 101861-36-3
-
- Inchi: 1S/C7H8N4O2/c1-11-4-2-8-3-9-5(4)10-6(12)7(11)13/h2-3,6,12H,1H3,(H,8,9,10)
- InChI Key: ZBGAUULEZSORND-UHFFFAOYSA-N
- SMILES: OC1C(N(C)C2=CN=CN=C2N1)=O
Computed Properties
- Exact Mass: 180.06500
- Monoisotopic Mass: 180.06472551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 78.4Ų
Experimental Properties
- PSA: 78.35000
- LogP: -0.61370
6(5H)-Pteridinone,7,8-dihydro-7-hydroxy-5-methyl- Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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